
how to dissolve and store 1G244 for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1G244

Cat. No.: B604936 Get Quote

Application Notes and Protocols for 1G244
For Researchers, Scientists, and Drug Development Professionals

Introduction
1G244 is a potent and selective dual inhibitor of dipeptidyl-peptidase 8 (DPP8) and dipeptidyl-

peptidase 9 (DPP9) with IC50 values of 12 nM and 84 nM, respectively[1]. It is a valuable

research tool for studying the roles of DPP8 and DPP9 in various cellular processes. Notably,

1G244 does not inhibit dipeptidyl peptidase-4 (DPPIV) or dipeptidyl peptidase-2 (DPPII)[1].

Research has demonstrated that 1G244 can induce apoptosis in multiple myeloma cells,

suggesting its potential as an anti-myeloma agent[1]. This document provides detailed

protocols for the dissolution and storage of 1G244, as well as an overview of its mechanism of

action.

Physicochemical and Biological Properties
A summary of the key properties of 1G244 is provided in the table below.
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Property Value Reference

Target DPP8 / DPP9 [1]

IC50 (DPP8) 12 nM [1]

IC50 (DPP9) 84 nM [1]

Cellular Effect
Induces apoptosis and

pyroptosis
[2][3]

In Vitro Concentration
0-100 µM (for cell viability

assays)
[1]

In Vivo Dosage
30 mg/kg (subcutaneous,

once-a-week)
[1]

Experimental Protocols
Preparation of Stock Solutions
Materials:

1G244 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes or vials

Protocol:

Equilibrate the 1G244 vial to room temperature before opening.

To prepare a stock solution (e.g., 20.8 mg/mL), add the appropriate volume of DMSO to the

vial of 1G244.

Vortex thoroughly to ensure the compound is completely dissolved. The resulting solution

should be clear.

Storage of Stock Solutions
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Proper storage is crucial to maintain the stability and activity of 1G244.

Storage Temperature Shelf Life Notes

-80°C 6 months
Recommended for long-term

storage.

-20°C 1 month Suitable for short-term storage.

Important Considerations:

Store in tightly sealed containers, protected from moisture and light[1].

For -80°C storage, use within 6 months[1].

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for In Vivo Studies
Protocol 1: Formulation with PEG300 and Tween-80

This protocol yields a clear solution of ≥ 2.08 mg/mL[1].

Start with a 20.8 mg/mL DMSO stock solution of 1G244.

For a 1 mL final working solution, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

Note: If the dosing period is expected to exceed half a month, this protocol should be used with

caution[1].

Protocol 2: Formulation with Corn Oil

This protocol also yields a clear solution of ≥ 2.08 mg/mL[1].
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Start with a 20.8 mg/mL DMSO stock solution of 1G244.

For a 1 mL final working solution, take 100 µL of the DMSO stock solution.

Add 900 µL of Corn oil and mix thoroughly until the solution is homogeneous.

Mechanism of Action
1G244 exerts its cellular effects primarily through the inhibition of DPP8 and DPP9. This

inhibition can trigger two distinct cell death pathways depending on the cellular context and the

concentration of the inhibitor.

Apoptosis (at higher concentrations): Inhibition of DPP8 by 1G244 leads to the activation of

caspase-3 and subsequent cleavage of PARP, culminating in apoptotic cell death[1][2][3].

Pyroptosis (at lower concentrations): Inhibition of DPP9 can induce GSDMD-mediated

pyroptosis, a form of inflammatory cell death[2][3].

Visualized Pathways and Workflows
Signaling Pathway of 1G244-Induced Cell Death

High Concentration

Low Concentration

1G244 DPP8inhibition Caspase-3 Activationleads to PARP Cleavage Apoptosis

1G244 DPP9inhibition GSDMD-mediatedleads to Pyroptosis

Click to download full resolution via product page

Caption: Dual signaling pathways of 1G244.
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Experimental Workflow for 1G244 Dissolution and
Storage

Stock Solution Preparation

Storage

Working Solution Preparation (In Vivo)

1G244 Powder

Dissolve in DMSO
(e.g., to 20.8 mg/mL)

Vortex until clear

1G244 Stock Solution

Aliquot into single-use tubes

Store at -80°C
(up to 6 months)

Long-term

Store at -20°C
(up to 1 month)

Short-term

Thaw aliquot

Protocol 1:
PEG300, Tween-80, Saline

Protocol 2:
Corn Oil

Final Working Solution
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Click to download full resolution via product page

Caption: Workflow for 1G244 preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. DPP8 Selective Inhibitor Tominostat as a Novel and Broad-Spectrum Anticancer Agent
against Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]

3. DPP8 Selective Inhibitor Tominostat as a Novel and Broad-Spectrum Anticancer Agent
against Hematological Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [how to dissolve and store 1G244 for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b604936#how-to-dissolve-and-store-1g244-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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